molecular formula C14H14N4O3S2 B2531140 2-[(6-ethyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide CAS No. 950471-00-8

2-[(6-ethyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide

Cat. No.: B2531140
CAS No.: 950471-00-8
M. Wt: 350.41
InChI Key: XNIDKJUQMWLVAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(6-ethyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide is a useful research compound. Its molecular formula is C14H14N4O3S2 and its molecular weight is 350.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

New heterocycles, including thiadiazole and benzothiazin derivatives, have been synthesized and assessed for various biological activities. For example, compounds incorporating thiadiazole moieties were synthesized and tested as insecticidal agents against the cotton leafworm, showcasing the potential of benzothiazin derivatives in agricultural applications (Fadda et al., 2017). Additionally, benzothiazole derivatives have been explored for their antimicrobial properties, indicating a broad spectrum of biological activity and potential for developing new antimicrobial agents (Hossan et al., 2012).

Anti-HIV Activity

Structure-activity relationship studies of pyrimido[1,2-c][1,3]benzothiazin derivatives have led to the development of potent anti-HIV agents. Modifying accessory groups on the pyrimido[1,2-c][1,3]benzothiazin core structure resulted in compounds with enhanced anti-HIV activity, demonstrating the therapeutic potential of benzothiazin derivatives in antiretroviral therapy (Mizuhara et al., 2012).

Antitumor and Anti-inflammatory Activities

Benzothiazin derivatives have been synthesized and evaluated for their antitumor and anti-inflammatory properties. Some compounds exhibited promising inhibitory effects on tumor cell lines, suggesting their potential in cancer therapy. Furthermore, novel benzodifuranyl and thiazolopyrimidines derived from natural compounds showed significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, highlighting the versatility of benzothiazin derivatives in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Antioxidant Properties

The exploration of benzothiazin derivatives for their antioxidant capabilities has led to the synthesis of compounds with notable radical scavenging activity. This research opens avenues for using benzothiazin derivatives in oxidative stress-related disorders and the development of new antioxidants (Ahmad et al., 2012).

Properties

IUPAC Name

2-(6-ethyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14N4O3S2/c1-2-18-10-6-4-3-5-9(10)13-11(23(18,20)21)7-16-14(17-13)22-8-12(15)19/h3-7H,2,8H2,1H3,(H2,15,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XNIDKJUQMWLVAL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC(=O)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14N4O3S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

350.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.